Cas no 2098967-54-3 (3-(5-chloropyridin-2-yl)prop-2-enal)

• Product Name: 3-(5-chloropyridin-2-yl)prop-2-enal
• CAS No: 2098967-54-3
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 5939976
• PubChem ID: 129188908
• Update Time: 2025-10-28

3-(5-chloropyridin-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-Chloropyridin-2-yl)acrylaldehyde
• 2-Propenal, 3-(5-chloro-2-pyridinyl)-, (2E)-
• 3-(5-chloropyridin-2-yl)prop-2-enal
• 2098967-54-3
• SCHEMBL18921503
• EN300-1997787
• SCHEMBL18921504

• Inchi： 1S/C8H6ClNO/c9-7-3-4-8(10-6-7)2-1-5-11/h1-6H/b2-1+
• InChI Key： NBVQXYSFRGQIDT-OWOJBTEDSA-N
• SMILES： C(/C1N=CC(Cl)=CC=1)=C\C=O

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±25.0 °C(Predicted)
• pka: 1.91±0.10(Predicted)

Additional information on 3-(5-chloropyridin-2-yl)prop-2-enal

Comprehensive Guide to 3-(5-chloropyridin-2-yl)prop-2-enal (CAS No. 2098967-54-3): Properties, Applications, and Market Insights

3-(5-chloropyridin-2-yl)prop-2-enal (CAS No. 2098967-54-3) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chloropyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with a propenal side chain. Its chemical formula is C₈H₆ClNO, and it is widely used as an intermediate in the synthesis of more complex molecules.

The compound's 5-chloropyridin-2-yl moiety is particularly noteworthy, as it imparts specific reactivity and binding properties that make it valuable in drug discovery and agrochemical development. Researchers are increasingly interested in 3-(5-chloropyridin-2-yl)prop-2-enal due to its potential applications in creating novel bioactive compounds. Its molecular weight is 167.59 g/mol, and it typically appears as a light yellow to white crystalline powder under standard conditions.

One of the most common questions about 3-(5-chloropyridin-2-yl)prop-2-enal is its solubility profile. The compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and acetone, but has limited solubility in water. This property makes it particularly useful in organic synthesis where controlled reactivity is desired. The aldehyde functional group in its structure provides an excellent handle for further chemical modifications through reactions like condensation, reduction, or nucleophilic addition.

In pharmaceutical research, 3-(5-chloropyridin-2-yl)prop-2-enal serves as a key building block for the development of small molecule drugs. The chloropyridine core is frequently found in molecules with biological activity, particularly in central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies have explored its potential in creating kinase inhibitors, which are crucial for targeted cancer therapies. The compound's ability to participate in various coupling reactions makes it valuable for constructing diverse molecular architectures.

The agrochemical industry has also shown growing interest in 3-(5-chloropyridin-2-yl)prop-2-enal derivatives. Many modern crop protection agents incorporate similar structural motifs due to their effectiveness against pests and fungi. Researchers are investigating how modifications to the propenal side chain can enhance the biological activity of these compounds while maintaining environmental safety profiles.

From a synthetic chemistry perspective, 3-(5-chloropyridin-2-yl)prop-2-enal offers several advantages. Its electron-deficient pyridine ring facilitates various electrophilic aromatic substitution reactions, while the α,β-unsaturated aldehyde functionality allows for conjugate additions and cyclization reactions. These features make it a popular choice for constructing heterocyclic compounds with potential biological activity.

Market trends indicate increasing demand for 3-(5-chloropyridin-2-yl)prop-2-enal and related intermediates. The global push for sustainable chemistry solutions has led to innovations in the production processes of such compounds, with emphasis on atom economy and green synthesis methods. Many manufacturers are now offering this compound with improved purity levels (>98%) to meet the stringent requirements of pharmaceutical applications.

Storage and handling of 3-(5-chloropyridin-2-yl)prop-2-enal require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the material, as with most laboratory chemicals.

Analytical characterization of 3-(5-chloropyridin-2-yl)prop-2-enal typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help verify the compound's identity and purity, which are critical parameters for research and industrial applications. The 1H NMR spectrum of this compound shows characteristic peaks corresponding to the aromatic protons, the aldehyde proton, and the vinyl protons in the propenal moiety.

Recent scientific literature highlights novel applications of 3-(5-chloropyridin-2-yl)prop-2-enal in material science. Its ability to form coordination complexes with various metals has been explored for creating functional materials with potential applications in catalysis and sensing. The compound's conjugated system also makes it interesting for investigations into organic electronic materials.

For researchers considering working with 3-(5-chloropyridin-2-yl)prop-2-enal, it's important to consult the latest safety data sheets and literature. While the compound itself has well-characterized properties, its derivatives may have different handling requirements. Many suppliers now provide detailed technical specifications and certificates of analysis to support research and development efforts.

The future outlook for 3-(5-chloropyridin-2-yl)prop-2-enal appears promising, with ongoing research exploring its potential in various fields. As synthetic methodologies continue to advance, we can expect to see more efficient routes to this compound and its derivatives. The growing emphasis on structure-activity relationships in drug discovery and the continuous development of novel agrochemicals ensure that this versatile intermediate will remain relevant in chemical research for years to come.